Cas no 1365629-96-4 ((2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide)

• Product Name: (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide
• CAS No: 1365629-96-4
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 5452369
• PubChem ID: 52716829
• Update Time: 2025-05-25

(2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide
• AKOS008147775
• Z729495020
• EN300-26679779
• 1365629-96-4
• (αS)-N-(Cyanomethyl)-6-methoxy-α-methyl-N-(phenylmethyl)-2-naphthaleneacetamide

• Inchi： 1S/C23H22N2O2/c1-17(19-8-9-21-15-22(27-2)11-10-20(21)14-19)23(26)25(13-12-24)16-18-6-4-3-5-7-18/h3-11,14-15,17H,13,16H2,1-2H3/t17-/m0/s1
• InChI Key： AGUJPYRXQMWZPG-KRWDZBQOSA-N
• SMILES： C1=C2C(C=C(OC)C=C2)=CC=C1[C@H](C)C(N(CC#N)CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 358.168127949g/mol
• Monoisotopic Mass: 358.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.1±50.0 °C(Predicted)
• pka: -1.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide

Introduction to (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide (CAS No. 1365629-96-4)

Compound with the chemical name (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide (CAS No. 1365629-96-4) is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its chiral center and complex aromatic structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a propanamide backbone substituted with a benzyl group at the N-position and a cyanomethyl group at the other N-position. The presence of a 6-methoxynaphthalen-2-yl moiety further enhances its structural complexity, making it an intriguing subject for synthetic chemists and biologists alike. The stereochemistry at the (2S) position adds another layer of interest, as enantiomeric purity is often crucial in pharmaceutical applications.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit potent biological activities. The naphthalene ring in this molecule is a well-known pharmacophore found in many bioactive natural products and synthetic drugs. Specifically, the 6-methoxynaphthalen-2-yl group imparts unique electronic and steric properties that can influence the compound's interaction with biological targets.

Research in the field of medicinal chemistry has demonstrated that compounds containing amide functionalities often exhibit favorable pharmacokinetic properties. The amide bond in (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide could serve as a key pharmacophoric element, contributing to its potential therapeutic efficacy. Furthermore, the presence of a cyanomethyl group suggests possible bioactivity through various metabolic pathways, which remains an area of active investigation.

One of the most compelling aspects of this compound is its stereochemical purity. The (2S) configuration at the propanamide chiral center can significantly impact its biological activity, as demonstrated by numerous studies on chiral drugs. Achieving and maintaining enantiopure forms of such compounds is a significant challenge in synthetic chemistry but also essential for optimizing their therapeutic potential.

Recent advances in asymmetric synthesis have provided new tools for constructing complex chiral molecules like (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide with high enantiomeric excess. Techniques such as catalytic asymmetric hydrogenation and chiral auxiliary-assisted reactions have enabled more efficient and scalable synthesis routes. These developments are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The benzyl group in this molecule not only contributes to its structural complexity but also offers potential for further functionalization. In drug design, benzyl groups are often used as protecting groups or as part of larger pharmacophoric units. The cyanomethyl moiety, while potentially reactive, also adds another dimension to the compound's chemical space, which could be exploited for designing derivatives with enhanced biological activity.

In conclusion, (2S)-N-benzyl-N-(cyanomethyl)-2-(6-methoxynaphthalen-2-yl)propanamide represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its complex structure, unique stereochemistry, and potential bioactivity make it a valuable candidate for further investigation. As synthetic methodologies continue to evolve, the accessibility of such intricate molecules will likely increase, paving the way for new therapeutic interventions.